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Compound Name: Cannabichromevarin

Cat. No.: B3427195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cannabichromevarin (CBCV) is a naturally occurring phytocannabinoid found in the Cannabis

sativa plant. As a propyl homolog of cannabichromene (CBC), CBCV is gaining interest within

the research community for its potential therapeutic properties, which are believed to be distinct

from those of the more well-known cannabinoids like THC and CBD. Accurate and precise

quantification of CBCV in various matrices, including plant material, extracts, and biological

samples, is crucial for research, quality control, and the development of new therapeutic

agents.

These application notes provide detailed protocols for the quantification of CBCV using three

common analytical techniques: High-Performance Liquid Chromatography with Ultraviolet

Detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Additionally, a summary of

quantitative data and a diagram of the putative signaling pathway of CBCV are presented.

Quantitative Data Summary
The concentration of CBCV can vary significantly depending on the Cannabis sativa chemovar.

The following table summarizes representative quantitative data for CBCV and its close analog

CBC in different plant materials.
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Cannabis
Chemovar/Stra
in

CBCV Content
(mg/g or %
w/w)

CBC Content
(mg/g or %
w/w)

Analytical
Method

Reference

CTL-H01.H3
Variable levels

detected
0.23 mg/ml HPLC-UV [1]

CTL-X02.H1 Not detected 0.12 mg/ml HPLC-UV [1]

CTL-P01.H1
Variable levels

detected
0.31 mg/ml HPLC-UV [1]

CTL-G01.H8
Variable levels

detected
0.28 mg/ml HPLC-UV [1]

CTL-G03.H2
Variable levels

detected
0.35 mg/ml HPLC-UV [1]

Carmagnola AZ

Ventura

Not explicitly

quantified
0.02% w/w RP-UHPLC [2]

C37
Not explicitly

quantified

0.67% w/w (in

leaves)
RP-UHPLC [2]

Five Commercial

Cultivars

(average)

6.3–114.9 µg/g 34.4–187.2 µg/g HPLC [3]

Signaling Pathway
CBCV, like other cannabinoids, is thought to exert its effects through interaction with the

endocannabinoid system (ECS). While specific signaling pathways for CBCV are still under

investigation, it is hypothesized to interact with cannabinoid receptors CB1 and CB2, which are

G-protein coupled receptors (GPCRs). Activation of these receptors can modulate downstream

signaling cascades, including the inhibition of adenylyl cyclase and the activation of mitogen-

activated protein kinase (MAPK) pathways.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A pharmacological characterization of Cannabis sativa chemovar extracts - PMC
[pmc.ncbi.nlm.nih.gov]

2. Quantitative determination and validation of 17 cannabinoids in cannabis and hemp using
liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

3. cannabissciencetech.com [cannabissciencetech.com]

4. Cannabinoid Receptors and the Endocannabinoid System: Signaling and Function in the
Central Nervous System [mdpi.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b3427195?utm_src=pdf-body-img
https://www.benchchem.com/product/b3427195?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7819338/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7819338/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7533253/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7533253/
https://www.cannabissciencetech.com/view/a-brief-review-of-derivatization-chemistries-for-the-analysis-of-cannabinoids-using-gc-ms
https://www.mdpi.com/1422-0067/19/3/833
https://www.mdpi.com/1422-0067/19/3/833
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Cannabinoid Receptors and Signal Transduction - Madame Curie Bioscience Database -
NCBI Bookshelf [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for the Quantification of
Cannabichromevarin (CBCV)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427195#analytical-methods-for-cbcv-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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